Cas no 1823381-24-3 (3-(DIFLUOROMETHYL)-5,5-DIFLUORO-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE)

• Product Name: 3-(DIFLUOROMETHYL)-5,5-DIFLUORO-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE
• CAS No: 1823381-24-3
• MF: C₇H₇F₄NO
• MW: 197.130195856094
• CID: 5191897
• Update Time: 2025-07-14

3-(DIFLUOROMETHYL)-5,5-DIFLUORO-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-(DIFLUOROMETHYL)-5,5-DIFLUORO-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE

• Inchi： 1S/C7H7F4NO/c8-6(9)5-3-1-7(10,11)2-4(3)13-12-5/h3-4,6H,1-2H2
• InChI Key： FLJFBIDJORGWMK-UHFFFAOYSA-N
• SMILES： O1C2CC(F)(F)CC2C(C(F)F)=N1

Additional information on 3-(DIFLUOROMETHYL)-5,5-DIFLUORO-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE

3-(Difluoromethyl)-5,5-Difluoro-4,5,6,6a-Tetrahydro-3aH-Cyclopenta[d]isoxazole: A Comprehensive Overview

3-(Difluoromethyl)-5,5-difluoro-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole (CAS No. 1823381-24-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoxazoles, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The difluoromethyl group and the tetrahydrocyclopenta[d]isoxazole ring system contribute to the compound's stability and bioavailability. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. Recent studies have explored the potential of this compound in various therapeutic areas, highlighting its multifaceted biological activities.

In the realm of anti-inflammatory research, 3-(difluoromethyl)-5,5-difluoro-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole has shown significant promise. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory properties, 3-(difluoromethyl)-5,5-difluoro-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole has also been investigated for its antimicrobial activity. Research conducted at the University of California in 2021 revealed that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. Notably, it showed potent activity against multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL) producing Escherichia coli. The mechanism underlying its antimicrobial activity is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its anti-inflammatory and antimicrobial properties, 3-(difluoromethyl)-5,5-difluoro-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole has been explored for its potential as an anticancer agent. A study published in Cancer Research in 2020 reported that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression at the G1/S phase. These findings suggest that 3-(difluoromethyl)-5,5-difluoro-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 3-(difluoromethyl)-5,5-difluoro-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties are attributed to its lipophilic nature and metabolic stability. Furthermore, toxicological studies have shown that 3-(difluoromethyl)-5,5-difluoro-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole has a low toxicity profile at therapeutic doses.

Recent advances in synthetic chemistry have facilitated the efficient synthesis of 3-(diffluoromethyl)-5,5-difluoro-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole. A novel synthetic route developed by researchers at Harvard University in 2021 involves a palladium-catalyzed coupling reaction followed by a cyclization step. This method not only improves yield but also reduces the number of steps required for synthesis compared to traditional methods. The availability of an efficient synthetic route is crucial for large-scale production and further preclinical studies.

In conclusion, 3-(difluoromethyl)-5,5-difluoro-4,5，6，6a-tetrahydro-3aH-cyclopenta[d]isoxazole (CAS No. 1823381-24-3) represents a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory therapy, antimicrobial treatment, and cancer treatment make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential.